Cas no 2172225-08-8 (4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile)
4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile Chemical and Physical Properties
Names and Identifiers
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- 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile
- 4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile
- 2172225-08-8
- EN300-1289847
-
- Inchi: 1S/C9H10ClNOS/c10-9-4-3-8(12-9)7-13-6-2-1-5-11/h3-4H,1-2,6-7H2
- InChI Key: XSRMLYZRTNILHY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CSCCCC#N)O1
Computed Properties
- Exact Mass: 215.0171628g/mol
- Monoisotopic Mass: 215.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.2Ų
4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289847-1.0g |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1289847-50mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-100mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 100mg |
$615.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-250mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 250mg |
$642.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-500mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 500mg |
$671.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-1000mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 1000mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-2500mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 2500mg |
$1370.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-5000mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 5000mg |
$2028.0 | 2023-10-01 | ||
| Enamine | EN300-1289847-10000mg |
4-{[(5-chlorofuran-2-yl)methyl]sulfanyl}butanenitrile |
2172225-08-8 | 10000mg |
$3007.0 | 2023-10-01 |
4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile
Professional Introduction to 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile (CAS No. 2172225-08-8)
4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile, a compound with the chemical identifier CAS No. 2172225-08-8, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.
The molecular structure of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile consists of a butanenitrile backbone substituted with a methylsulfanyl group at the fourth position and a 5-chlorofuran moiety at the second position. This distinctive arrangement imparts unique reactivity and binding properties, making it a valuable scaffold for the synthesis of novel bioactive molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of furan-based derivatives. The presence of the 5-chlorofuran group in this compound enhances its interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways. This feature has made it a focal point for researchers seeking to develop innovative therapeutic agents.
One of the most compelling aspects of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile is its versatility in serving as a building block for more complex molecules. Its reactive sites allow for further functionalization, enabling the creation of derivatives with tailored properties. Such flexibility is crucial in drug discovery, where the ability to modify molecular structure can significantly influence efficacy and selectivity.
Recent studies have highlighted the compound's potential in addressing neurological disorders. The interaction between furan derivatives and central nervous system receptors has been extensively studied, revealing promising results in models of neurodegeneration and inflammation. The specific arrangement of atoms in 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile suggests that it may modulate these pathways effectively, offering new avenues for therapeutic intervention.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to achieve high yields and purity. These methodologies underscore the compound's complexity and the sophistication required to produce it on an industrial scale.
Evaluation of 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile in preclinical studies has demonstrated its favorable pharmacokinetic profile. Its ability to cross the blood-brain barrier and reach target sites efficiently makes it an attractive candidate for further development. Additionally, preliminary toxicity studies indicate that it exhibits low systemic toxicity, suggesting a good safety profile for future clinical trials.
The integration of computational chemistry and molecular modeling has further enhanced our understanding of how 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile interacts with biological targets. These tools have allowed researchers to predict binding affinities and optimize lead structures before moving into expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces resource consumption.
In conclusion, 4-{(5-chlorofuran-2-yl)methylsulfanyl}butanenitrile (CAS No. 2172225-08-8) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, coupled with promising preclinical results, position it as a key candidate for further investigation into treating various diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow even more pronounced.
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